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Compound of Interest

Compound Name: Amino-PEG23-acid

Cat. No.: B1192113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Amino-PEG23-acid, a versatile bifunctional

linker molecule, designed to support novice researchers in its application. Below, you will find

its chemical properties, detailed experimental protocols for its use in bioconjugation, and its

application in the development of diagnostic sensors.

Core Concepts: Understanding Amino-PEG23-acid
Amino-PEG23-acid is a hydrophilic polyethylene glycol (PEG) linker that possesses two

distinct functional groups at its termini: a primary amine (-NH2) and a carboxylic acid (-COOH).

[1] This heterobifunctional nature allows for the sequential or orthogonal conjugation of different

molecules, making it a valuable tool in bioconjugation, drug delivery, and the development of

antibody-drug conjugates (ADCs) and PROteolysis TArgeting Chimeras (PROTACs).[2][3] The

long, flexible PEG chain, consisting of 23 ethylene glycol units, enhances the solubility and

bioavailability of the conjugated molecules while providing spatial separation between them.[1]

Chemical and Physical Properties
A summary of the key quantitative data for Amino-PEG23-acid is presented in the table below.

This information is crucial for calculating molar equivalents in reaction protocols and for the

characterization of resulting conjugates.
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Property Value Reference

Molecular Formula C49H99NO25 [4]

Molecular Weight ~1102.31 g/mol

CAS Number 196936-04-6

Purity Typically ≥95%

Appearance White to off-white solid

Solubility
Soluble in water and most

organic solvents

Storage Conditions -20°C for long-term storage

Note: While the common name is Amino-PEG23-acid, the CAS number 196936-04-6 has also

been associated with a PEG36 variant in some research. Researchers should verify the

specific chain length of the product they are using.

Key Applications and Experimental Protocols
Amino-PEG23-acid's dual functionality makes it suitable for a wide range of applications. The

amine group can react with activated esters (like NHS esters), carboxylic acids, and other

electrophiles, while the carboxylic acid can be coupled to primary amines using carbodiimide

chemistry.

Bioconjugation via Amide Bond Formation: EDC/NHS
Coupling
A common application of Amino-PEG23-acid is the conjugation of its carboxylic acid moiety to

a molecule containing a primary amine, such as a protein, peptide, or another small molecule.

This is typically achieved using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in

conjunction with N-hydroxysuccinimide (NHS) to form a more stable, amine-reactive

intermediate.

Detailed Experimental Protocol:
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Materials:

Amino-PEG23-acid

Amine-containing molecule (e.g., protein, peptide)

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-hydroxysuccinimide) or Sulfo-NHS

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Quenching Buffer: 1 M Tris-HCl, pH 8.5, or 1 M hydroxylamine

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

Preparation of Reagents:

Dissolve Amino-PEG23-acid in anhydrous DMF or DMSO to a stock concentration of 10-

50 mg/mL.

Prepare fresh stock solutions of EDC (e.g., 10 mg/mL) and NHS (e.g., 20 mg/mL) in

Activation Buffer or anhydrous solvent immediately before use.

Dissolve the amine-containing molecule in the Coupling Buffer at a suitable concentration.

Activation of Carboxylic Acid:

In a reaction vessel, add the desired molar equivalent of Amino-PEG23-acid.

Add a 1.5 to 2-fold molar excess of both EDC and NHS over the Amino-PEG23-acid.
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Incubate the mixture for 15-30 minutes at room temperature to form the NHS-ester

intermediate.

Conjugation to Amine:

Add the activated Amino-PEG23-acid solution to the solution of the amine-containing

molecule. A 10- to 20-fold molar excess of the activated linker over the target molecule is a

common starting point for optimization.

Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with

gentle stirring.

Quenching the Reaction:

Add the Quenching Buffer to the reaction mixture to a final concentration of 10-50 mM to

quench any unreacted NHS-ester.

Incubate for 15-30 minutes at room temperature.

Purification of the Conjugate:

Remove unreacted linker and byproducts by dialysis against PBS, size-exclusion

chromatography (SEC), or another suitable purification method based on the properties of

the conjugate.

Characterization:

Analyze the purified conjugate using techniques such as SDS-PAGE, mass spectrometry

(MS), and HPLC to confirm successful conjugation and determine the degree of labeling.

Logical Workflow for EDC/NHS Coupling
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Caption: Workflow for conjugating Amino-PEG23-acid to an amine-containing molecule.

Application in Diagnostic Sensor Synthesis
Amino-PEG linkers are utilized in the synthesis of specialized sensors for diagnostic

applications. For instance, a derivative of Amino-PEG-acid has been used to synthesize a

substrate sensor for human neutrophil elastase (HNE), an enzyme implicated in lower

respiratory tract infections. In this application, the PEG linker serves as a hydrophilic spacer

between a peptide substrate and a fluorescent reporter.

Experimental Workflow for Sensor Synthesis:

This workflow outlines the conceptual steps for synthesizing a fluorescent peptide sensor using

an amino-PEG-acid linker.

Peptide Synthesis: The peptide sequence that is a substrate for the target enzyme (e.g.,

HNE) is synthesized, often using solid-phase peptide synthesis (SPPS).

Linker and Reporter Conjugation:

The carboxylic acid end of the Amino-PEG-acid is activated (e.g., with EDC/NHS).
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The activated linker is then conjugated to the N-terminus of the synthesized peptide.

A fluorescent reporter molecule with a reactive amine group is conjugated to the amine

end of the PEG linker.

Purification and Characterization:

The final sensor construct is purified using methods like reverse-phase high-performance

liquid chromatography (RP-HPLC).

The identity and purity of the sensor are confirmed by mass spectrometry (e.g., MALDI-

TOF).

Workflow Diagram for Diagnostic Sensor Synthesis and Use
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Caption: Synthesis and application workflow for a diagnostic peptide sensor.
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Signaling Pathways: Role in Targeted Protein
Degradation (PROTACs)
Amino-PEG23-acid is an ideal linker for the synthesis of PROTACs. A PROTAC is a

heterobifunctional molecule that brings a target protein into proximity with an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome. The PEG linker connects a ligand that binds to the target protein and another

ligand that recruits the E3 ligase. The length and flexibility of the PEG chain are critical for the

formation of a stable ternary complex between the target protein, the PROTAC, and the E3

ligase.

PROTAC Mechanism of Action

The diagram below illustrates the general mechanism of action for a PROTAC utilizing a PEG

linker like Amino-PEG23-acid.

PROTAC-Mediated Protein Degradation Pathway
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Caption: The ubiquitin-proteasome pathway hijacked by a PROTAC molecule.
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This guide provides foundational knowledge and practical protocols for utilizing Amino-PEG23-
acid in research. For any specific application, further optimization of reaction conditions and

purification methods may be necessary. Always refer to the manufacturer's safety data sheet

(SDS) before handling this or any chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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